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Compound of Interest

Compound Name: Geodin

Cat. No.: B2987549

An In-depth Technical Guide on the Fungal Metabolite Geodin

This technical guide provides a comprehensive overview of the fungal metabolite Geodin,
intended for researchers, scientists, and professionals in drug development. It covers the core
physicochemical properties, biosynthetic pathways, and relevant experimental methodologies.

Core Properties of Geodin

Geodin is a chlorinated polyketide first isolated from the fungus Aspergillus terreus. It belongs
to the grisane class of compounds and has garnered interest for its diverse biological activities.

Physicochemical Data

A summary of the key quantitative data for Geodin is presented in the table below for easy
reference and comparison.

Property Value Reference
Molecular Formula C17H12CI207 [1112][3]
Molecular Weight 399.18 g/mol [1]14]
Monoisotopic Mass 397.9960081 Da [2][3]
Appearance Yellow solid

Solubility Methanol, DMSO
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Biosynthesis of Geodin

The biosynthesis of Geodin is a complex enzymatic process originating from the polyketide
pathway. The pathway involves a series of enzymatic reactions, including cyclization,
methylation, chlorination, and oxidative coupling.

Geodin Biosynthetic Pathway

The diagram below illustrates the key steps and intermediates in the biosynthetic pathway of
Geodin. The pathway begins with the formation of atrochrysone carboxylic acid from the
polyketide synthase and proceeds through several key intermediates, including emodin,
questin, and sulochrin, before undergoing chlorination and oxidative coupling to yield the final
product, Geodin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2987549#geodin-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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